Cas no 61577-85-3 (2-Butenoic acid, 3-phenyl-, 2-propenyl ester)

2-Butenoic acid, 3-phenyl-, 2-propenyl ester structure
61577-85-3 structure
Product Name:2-Butenoic acid, 3-phenyl-, 2-propenyl ester
CAS No:61577-85-3
MF:C13H14O2
MW:202.249063968658
CID:474177
PubChem ID:71394417
Update Time:2025-04-19

2-Butenoic acid, 3-phenyl-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-phenyl-, 2-propenyl ester
    • prop-2-enyl 3-phenylbut-2-enoate
    • Prop-2-en-1-yl 3-phenylbut-2-enoate
    • DTXSID50816113
    • 61577-85-3
    • Inchi: 1S/C13H14O2/c1-3-9-15-13(14)10-11(2)12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3
    • InChI Key: KUOZRNDEDMWIGH-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(C=C(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 202.09942
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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